Cas no 13021-13-1 (N,2,4-Trimethylaniline)

• Product Name: N,2,4-Trimethylaniline
• CAS No: 13021-13-1
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD10687533
• CID: 1063538
• PubChem ID: 12352848
• Update Time: 2025-06-08

N,2,4-Trimethylaniline Chemical and Physical Properties

Names and Identifiers

• N,2,4-Trimethylaniline
• N,2,4-Trimethylanili
• 2,4,N-Trimethyl-anilin
• 2,4,N-trimethyl-aniline
• 4-Methylamino-m-xylol
• Benzenamine,N,2,4-trimethyl
• Methyl-asymm.-m-xylidin
• N,2,4-trimethylbenzenamine
• N-methylxylidine
• N-Methyl-2,4-xylidine
• N,2,4-TriMethyl-benzenaMine
• N-Methyl-2,4-diMethylaniline
• 2,4-DiMethyl-N-Methylaniline
• ALBB-020240
• MFCD10687533
• (2,4-dimethylphenyl)methylamine
• SCHEMBL1549143
• LS-06344
• 13021-13-1
• AKOS000253551
• DB-265912
• CS-0216544
• Z335249338
• n,n'-dimethyl-p-toluidine
• DTXSID90493467
• ZIOFXYGGAJKWHX-UHFFFAOYSA-N
• EN300-50550
• aniline, N,2,4-trimethyl-
• Benzenamine, N,2,4-trimethyl-

• MDL： MFCD10687533
• Inchi： 1S/C9H13N/c1-7-4-5-9(10-3)8(2)6-7/h4-6,10H,1-3H3
• InChI Key： ZIOFXYGGAJKWHX-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.41810

N,2,4-Trimethylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N,2,4-Trimethylaniline

Recent Advances in the Study of N,2,4-Trimethylaniline (CAS: 13021-13-1) in Chemical and Biomedical Research

N,2,4-Trimethylaniline (CAS: 13021-13-1) is an important chemical intermediate widely used in the synthesis of dyes, pharmaceuticals, and agrochemicals. Recent studies have highlighted its potential applications in biomedical research, particularly in drug discovery and development. This research brief aims to provide an overview of the latest findings related to N,2,4-Trimethylaniline, focusing on its chemical properties, synthesis methods, and emerging biomedical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of N,2,4-Trimethylaniline as a precursor in the synthesis of novel anticancer agents. The study demonstrated that derivatives of N,2,4-Trimethylaniline exhibited significant inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The researchers utilized computational docking studies to identify potential binding sites and mechanisms of action, providing valuable insights for future drug design.

Another recent investigation, featured in ACS Chemical Biology, focused on the metabolic pathways of N,2,4-Trimethylaniline in mammalian systems. The study revealed that the compound undergoes rapid hepatic metabolism, primarily via cytochrome P450 enzymes, leading to the formation of bioactive metabolites. These findings have implications for the development of prodrugs and the optimization of pharmacokinetic properties in related pharmaceutical compounds.

From a synthetic chemistry perspective, advancements in the catalytic processes for N,2,4-Trimethylaniline production have been reported in Organic Process Research & Development. A novel green chemistry approach using heterogeneous catalysts demonstrated improved yield and reduced environmental impact compared to traditional methods. This innovation addresses growing concerns about sustainable manufacturing practices in the chemical industry.

In the field of materials science, researchers have investigated N,2,4-Trimethylaniline as a building block for conductive polymers with potential applications in biosensors. A 2024 study in Advanced Materials showed that polymers incorporating this moiety exhibited excellent electrochemical properties and biocompatibility, making them suitable for implantable medical devices and diagnostic tools.

The safety profile of N,2,4-Trimethylaniline has also been a subject of recent research. Toxicological studies published in Regulatory Toxicology and Pharmacology provided updated data on its acute and chronic exposure effects, contributing to better risk assessment guidelines for industrial and laboratory handling. These findings are particularly relevant given the compound's increasing use in pharmaceutical manufacturing.

Looking forward, the versatility of N,2,4-Trimethylaniline continues to inspire innovative applications across multiple disciplines. Current research trends suggest growing interest in its potential as a scaffold for targeted drug delivery systems and as a component in smart materials for medical applications. The compound's unique chemical properties and the recent methodological advances in its manipulation position it as a valuable tool in both chemical and biomedical research.